Cas no 54828-46-5 (1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid)

1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid structure
54828-46-5 structure
Product Name:1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid
CAS No:54828-46-5
MF:C7H9N3O4
MW:199.164061307907
CID:1113744
PubChem ID:715771
Update Time:2025-04-20

1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid
    • HMS3363H18
    • STK682533
    • CS-0327004
    • AKOS005596963
    • CHEMBL1714961
    • 54828-46-5
    • 3H-Imidazole-4-carboxylic acid, 3-ethyl-2-methyl-5-nitro-
    • HMS2637E17
    • MLS000674999
    • SMR000313602
    • 3-ethyl-2-methyl-5-nitroimidazole-4-carboxylic acid
    • QYHPUUXKSYAIAW-UHFFFAOYSA-N
    • Inchi: 1S/C7H9N3O4/c1-3-9-4(2)8-6(10(13)14)5(9)7(11)12/h3H2,1-2H3,(H,11,12)
    • InChI Key: QYHPUUXKSYAIAW-UHFFFAOYSA-N
    • SMILES: OC(C1=C([N+](=O)[O-])N=C(C)N1CC)=O

Computed Properties

  • Exact Mass: 199.05930578g/mol
  • Monoisotopic Mass: 199.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 101Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1-Ethyl-2-methyl-4-nitro-1H-imidazole-5-carboxylic acid
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1-Ethyl-2-methyl-4-nitro-1H-imidazole-5-carboxylic acid
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1-Ethyl-2-methyl-4-nitro-1H-imidazole-5-carboxylic acid
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